Cas no 2034323-60-7 (2-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide)

• Product Name: 2-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide
• CAS No: 2034323-60-7
• MF: C₁₈H₁₇ClFN₃OS
• MW: 377.863485097885
• CID: 5333494
• Update Time: 2025-06-09

2-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-4-fluorobenzamide
• 2-chloro-N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-4-fluorobenzamide
• 2-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide

• Inchi： 1S/C18H17ClFN3OS/c1-11-17(16-4-3-9-25-16)12(2)23(22-11)8-7-21-18(24)14-6-5-13(20)10-15(14)19/h3-6,9-10H,7-8H2,1-2H3,(H,21,24)
• InChI Key： MXIWGGAUUPDAOO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCCN1C(C)=C(C2=CC=CS2)C(C)=N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 472
• XLogP3: 4
• Topological Polar Surface Area: 75.2

Additional information on 2-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide

2-Chloro-N-{2-[3,5-Dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide (CAS No. 2034323-60-7): An Emerging Compound in Medicinal Chemistry

2-Chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide (CAS No. 2034323-60-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The molecular structure of 2-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide is characterized by a central pyrazole ring substituted with a thiophene moiety and a fluorinated benzamide group. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of pyrazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that certain pyrazole-based compounds exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide could be evaluated for its anti-inflammatory potential in preclinical models.

In addition to its anti-inflammatory properties, the compound has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry (2020) demonstrated that a similar pyrazole derivative exhibited significant cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest. These findings suggest that 2-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide could be further explored for its potential as an anticancer agent.

The structural diversity of pyrazole derivatives allows for fine-tuning of their pharmacological properties through chemical modifications. For example, the introduction of fluorine atoms can enhance the lipophilicity and metabolic stability of the molecule, thereby improving its pharmacokinetic profile. In the case of 2-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide, the presence of a fluorine atom at the para position of the benzamide group may contribute to its enhanced biological activity and reduced toxicity.

The synthesis of 2-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-fluorobenzamide typically involves multistep procedures that include the formation of the pyrazole ring, introduction of the thiophene moiety, and final coupling with the fluorinated benzamide group. Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of this compound, making it more accessible for further research and development.

In vitro studies have shown that 2-chloro-N-{2-[3,5-dimethyl-4-(thiophen-2-y l)-1H-pyrazol -1 - yl ] eth yl } - 4 - fluor ob enzam ide strong > exhibits high selectivity towards specific biological targets. For instance, it has been reported to selectively inhibit certain kinases involved in signal transduction pathways associated with inflammation and cancer. This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 2-chloro-N-{2-[3,5-dimethyl - 4 -( thi ophen - 2 - yl ) - 1 H - py raz ol - 1 - yl ] eth yl } - 4 - fluor ob enzam ide strong > . While preclinical data are promising, further studies are needed to assess its pharmacokinetic properties, toxicology profile, and therapeutic window in human subjects. Ongoing research aims to address these questions and pave the way for potential clinical applications.

In conclusion, 2-chloro-N-{2-[3 , 5 - dim eth yl - 4 -( thi ophen - 2 - yl ) - 1 H - py raz ol - 1 - yl ] eth yl } - 4 - fluor ob enzam ide strong > ( CAS No . 2034323 - 60 - 7 ) represents a promising compound with diverse biological activities and potential therapeutic applications . Its unique structural features , combined with recent advances in synthetic methodologies , make it an attractive candidate for further investigation in medicinal chemistry . As research continues , this compound may contribute significantly to the development of new treatments for inflammatory diseases and cancer . p >